![molecular formula C11H13BrO3 B2894103 2-(3-Bromo-4-methoxyphenyl)-2-methylpropanoic acid CAS No. 93748-15-3](/img/structure/B2894103.png)
2-(3-Bromo-4-methoxyphenyl)-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of Novel Derivatives
Research has shown that 3-Aryl-2-bromopropanoic acid esters, closely related to the compound , can react with various amines to produce oxazine, thiazine, quinoxaline, and other derivatives. These reactions are fundamental in synthesizing compounds with potential biological activity and material properties (Pokhodylo et al., 2021).
Role in Organic Reactions
The study of the side-chain fragmentation of arylalkanol radical cations, including compounds similar to 2-(3-Bromo-4-methoxyphenyl)-2-methylpropanoic acid, highlights the intricate processes of C-C and C-H bond cleavage. These studies are crucial for understanding the mechanisms underlying organic synthesis and the stability of various organic compounds under oxidative conditions (Baciocchi et al., 1996).
Enantioselective Synthesis
The compound's related structures are used in the enantioselective synthesis of β-alanine derivatives, indicating its potential utility in producing chiral compounds. Such processes are vital in medicinal chemistry for creating drugs with high specificity and activity (Arvanitis et al., 1998).
Marine Natural Products
Bromophenol derivatives from marine sources, including compounds with a similar bromo and methoxyphenyl substitution pattern, have been identified with various biological activities. These findings underscore the potential of such compounds in developing new drugs or materials with unique properties (Zhao et al., 2004).
Anti-inflammatory Applications
Compounds structurally related to 2-(3-Bromo-4-methoxyphenyl)-2-methylpropanoic acid have shown significant anti-inflammatory activity, comparable to that of ibuprofen. This suggests that modifications of the compound could lead to new non-steroidal anti-inflammatory drugs (NSAIDs) (Dilber et al., 2008).
Mechanism of Action
Target of Action
Compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the targets are typically transition metal catalysts, such as palladium .
Mode of Action
In the context of SM cross-coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound could potentially influence carbon–carbon bond formation .
Result of Action
In the context of sm cross-coupling reactions, the compound could potentially facilitate the formation of new carbon–carbon bonds .
properties
IUPAC Name |
2-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO3/c1-11(2,10(13)14)7-4-5-9(15-3)8(12)6-7/h4-6H,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQWMNVYLUMQCTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC(=C(C=C1)OC)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.